Cas no 1706462-77-2 (2-Oxa-5-azaspiro[3.5]nonane oxalate)

2-Oxa-5-azaspiro[3.5]nonane oxalate is a spirocyclic compound featuring a unique oxa-aza bicyclic structure, which confers stability and versatility in synthetic applications. The oxalate salt form enhances its solubility and handling properties, making it suitable for pharmaceutical and agrochemical research. Its rigid spiro framework serves as a valuable scaffold for designing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The compound’s well-defined stereochemistry and functional group compatibility further support its utility in asymmetric synthesis and medicinal chemistry. High purity and consistent performance make it a reliable intermediate for advanced chemical transformations.

2-Oxa-5-azaspiro[3.5]nonane oxalate structure

1706462-77-2 structure

Product Name:2-Oxa-5-azaspiro[3.5]nonane oxalate

CAS No:1706462-77-2

MF:C₉H₁₅NO₅

MW:217.219103097916

CID:4612050

Update Time:2025-06-07

2-Oxa-5-azaspiro[3.5]nonane oxalate Chemical and Physical Properties

Names and Identifiers

- 2-OXA-5-AZASPIRO[3.5]NONANE OXALATE
- 2-oxa-5-azaspiro[3.5]nonane;oxalic acid
- 2-Oxa-5-azaspiro[3.5]nonaneoxalate
- 2-Oxa-5-azaspiro[3.5]nonane oxalate
- Inchi： 1S/C7H13NO.C2H2O4/c1-2-4-8-7(3-1)5-9-6-7;3-1(4)2(5)6/h8H,1-6H2;(H,3,4)(H,5,6)
- InChI Key： OQWJBTNQYYQHRU-UHFFFAOYSA-N
- SMILES： O1CC2(C1)CCCCN2.OC(C(=O)O)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 181
Topological Polar Surface Area: 95.9

2-Oxa-5-azaspiro[3.5]nonane oxalate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289001211-500mg	2-Oxa-5-azaspiro[3.5]nonaneoxalate	1706462-77-2	95%	500mg	1,058.94 USD	2021-06-15
Chemenu	CM211586-1g	2-Oxa-5-azaspiro[3.5]nonane oxalate	1706462-77-2	95%	1g	$1346	2021-08-04
Chemenu	CM211586-1g	2-Oxa-5-azaspiro[3.5]nonane oxalate	1706462-77-2	95%	1g	$***	2023-03-30

2-Oxa-5-azaspiro[3.5]nonane oxalate Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

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